5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(3-methylbutyl)furan-2-carboxamide

Specification

• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol
• IUPAC Name: 5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-N-(3-methylbutyl)furan-2-carboxamide
• Standard InChI: InChI=1S/C17H23N3O2S/c1-11(2)7-8-18-16(21)15-6-5-14(22-15)10-23-17-19-12(3)9-13(4)20-17/h5-6,9,11H,7-8,10H2,1-4H3,(H,18,21)
• Standard InChI Key: JTCIBWXJPGLNIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)NCCC(C)C)C

Introduction

Structural Characteristics and Molecular Properties

Core Functional Groups

The compound’s structure integrates three critical components:

• Furan ring: A five-membered aromatic oxygen heterocycle that enhances electronic stability and participates in π-π stacking interactions.

• Carboxamide group: The N-(3-methylbutyl) carboxamide moiety introduces hydrogen-bonding capabilities, critical for interactions with biological targets.

• Pyrimidine moiety: The 4,6-dimethylpyrimidin-2-yl group contributes to planar geometry and facilitates interactions with enzymes or receptors via nitrogen lone pairs.

The sulfanyl (-S-) bridge connecting the furan and pyrimidine units adds conformational flexibility, enabling adaptive binding to diverse molecular targets.

Molecular Data

Key physicochemical properties are summarized below:

Property	Value
Molecular Formula	C₁₇H₂₃N₃O₂S
Molecular Weight	333.5 g/mol
IUPAC Name	5-[(4,6-Dimethylpyrimidin-2-yl)sulfanylmethyl]-N-(3-methylbutyl)furan-2-carboxamide
Canonical SMILES	CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)NCCC(C)C)C
Standard InChI	InChI=1S/C17H23N3O2S/c1-11(2)7-8-18-16(21)15-6-5-14(22-15)10-23-17-19-12(3)9-13(4)20-17/h5-6,9,11H,7-8,10H2,1-4H3,(H,18,21)
PubChem Compound ID	71703798

Source: VulcanChem Product VC14773402.

Synthesis and Reaction Conditions

Multi-Step Synthetic Route

The synthesis involves sequential reactions to assemble the hybrid structure:

• Furan-2-carboxamide formation: Coupling furan-2-carboxylic acid with 3-methylbutylamine using carbodiimide-based activation.

• Sulfanyl linkage introduction: Thioether formation between the furan-methyl group and 4,6-dimethylpyrimidine-2-thiol under basic conditions (e.g., K₂CO₃ in DMF).

• Purification: Column chromatography or recrystallization to isolate the final product.

Optimization Parameters

• Solvents: Dimethylformamide (DMF) enhances solubility of intermediates, while methanol/water mixtures aid crystallization.

• Catalysts: Palladium on carbon (Pd/C) may facilitate hydrogenation steps, though specifics remain proprietary.

• Yield: Reported yields for analogous compounds range from 45–65%, depending on reaction scale and purification efficiency.

Applications in Drug Discovery

Lead Optimization

The compound’s modular structure permits systematic derivatization:

• Pyrimidine substituents: Introducing electron-withdrawing groups (e.g., -CF₃) could enhance target affinity.

• Alkyl chain modification: Shortening the 3-methylbutyl group might improve pharmacokinetic properties.

High-Throughput Screening (HTS) Compatibility

Fluorogenic assays, such as those using FITC-conjugated substrates, could quantify target engagement (e.g., protease inhibition). Automated platforms may screen libraries of >10,000 compounds to identify synergistic combinations.

Challenges and Future Directions

Knowledge Gaps

• In vivo efficacy: No published data exist on bioavailability or toxicity in animal models.

• Target identification: Proteomic studies are needed to map binding partners and off-target effects.

Research Priorities

• Structure-Activity Relationship (SAR) studies: Systematically vary substituents to optimize potency and selectivity.

• Formulation development: Explore nanoencapsulation or prodrug strategies to enhance solubility.